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  4. 2-[2-(4-Bromophenyl)-2-oxoethyl]sulfanyl-3-(2-methylprop-2-enyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
2-[2-(4-Bromophenyl)-2-oxoethyl]sulfanyl-3-(2-methylprop-2-enyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one 2-[2-(4-Bromophenyl)-2-oxoethyl]sulfanyl-3-(2-methylprop-2-enyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Brand Name: Vulcanchem
CAS No.: 351440-73-8
VCID: VC0429963
InChI: InChI=1S/C22H21BrN2O2S2/c1-13(2)11-25-21(27)19-16-5-3-4-6-18(16)29-20(19)24-22(25)28-12-17(26)14-7-9-15(23)10-8-14/h7-10H,1,3-6,11-12H2,2H3
SMILES: CC(=C)CN1C(=O)C2=C(N=C1SCC(=O)C3=CC=C(C=C3)Br)SC4=C2CCCC4
Molecular Formula: C22H21BrN2O2S2
Molecular Weight: 489.5g/mol

2-[2-(4-Bromophenyl)-2-oxoethyl]sulfanyl-3-(2-methylprop-2-enyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

CAS No.: 351440-73-8

Main Products

VCID: VC0429963

Molecular Formula: C22H21BrN2O2S2

Molecular Weight: 489.5g/mol

2-[2-(4-Bromophenyl)-2-oxoethyl]sulfanyl-3-(2-methylprop-2-enyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one - 351440-73-8

CAS No. 351440-73-8
Product Name 2-[2-(4-Bromophenyl)-2-oxoethyl]sulfanyl-3-(2-methylprop-2-enyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Molecular Formula C22H21BrN2O2S2
Molecular Weight 489.5g/mol
IUPAC Name 2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-3-(2-methylprop-2-enyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Standard InChI InChI=1S/C22H21BrN2O2S2/c1-13(2)11-25-21(27)19-16-5-3-4-6-18(16)29-20(19)24-22(25)28-12-17(26)14-7-9-15(23)10-8-14/h7-10H,1,3-6,11-12H2,2H3
Standard InChIKey QSBIBVFYQOLHMX-UHFFFAOYSA-N
SMILES CC(=C)CN1C(=O)C2=C(N=C1SCC(=O)C3=CC=C(C=C3)Br)SC4=C2CCCC4
Canonical SMILES CC(=C)CN1C(=O)C2=C(N=C1SCC(=O)C3=CC=C(C=C3)Br)SC4=C2CCCC4
PubChem Compound 1818953
Last Modified Nov 11 2021
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